Cas no 1396798-46-1 (N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1396798-46-1
• MF: C₁₄H₁₅F₃N₂O₄S
• MW: 364.340112924576
• CID: 6049247
• PubChem ID: 71781628
• Update Time: 2025-05-26

N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide
• N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-4-(trifluoromethoxy)benzenesulfonamide
• F5857-1009
• VU0524698-1
• N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide
• 1396798-46-1
• AKOS024523427
• N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C14H15F3N2O4S/c1-19-8-2-3-12(19)13(20)9-18-24(21,22)11-6-4-10(5-7-11)23-14(15,16)17/h2-8,13,18,20H,9H2,1H3
• InChI Key： LNSGTPQOFPUONJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2=CC=CN2C)(=O)=O)=CC=C(OC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 364.07046262g/mol
• Monoisotopic Mass: 364.07046262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.9Ų

Additional information on N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide

N-2-Hydroxy-2-(1-Methyl-1H-Pyrrol-2-yl)ethyl-4-(Trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1396798-46-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-2-Hydroxy-2-(1-Methyl-1H-pyrrol-2-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1396798-46-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in the development of drugs for various medical conditions, including infections and cancer.

The molecular structure of N-2-Hydroxy-2-(1-Methyl-1H-pyrrol-2-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide is characterized by a benzene ring substituted with a trifluoromethoxy group at the 4-position and a sulfonamide group at the 1-position. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its biological activity. Additionally, the pyrrole ring and the hydroxy group contribute to the compound's overall stability and solubility.

Recent studies have highlighted the potential of N-2-Hydroxy-2-(1-Methyl-1H-pyrrol-2-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antitumor activity by inhibiting specific enzymes involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-2-Hydroxy-2-(1-Methyl-1H-pyrrol-2-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide effectively inhibited the activity of protein kinase B (AKT), a key signaling molecule in many cancer pathways.

In addition to its antitumor properties, N-2-Hydroxy-2-(1-Methyl-1H-pyrrol-2-y l)ethyl -4 -( trifluoromethoxy ) benzene - 1 - sulfonamide has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have indicated that this compound can modulate inflammatory responses by inhibiting pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacokinetic properties of N - 2 - Hydroxy - 2 - ( 1 - Methyl - 1 H - pyrrol - 2 - yl ) ethyl - 4 - ( trifluoromethoxy ) benzene - 1 - sulfonamide have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for drug development.

In terms of synthetic methods, several approaches have been developed to synthesize N - 2 - Hydroxy - 2 - ( 1 - Methyl - 1 H - pyrrol - 2 - yl ) ethyl - 4 - ( trifluoromethoxy ) benzene - 1 - sulfonamide. One common method involves the reaction of a substituted benzene sulfonic acid with an appropriate amine derivative under controlled conditions. The synthesis process can be optimized to achieve high yields and purity, which is crucial for pharmaceutical applications.

The safety profile of N - 2 - Hydroxy - 2 -( 1-Methyl – 1 H – pyrrol – 2 – yl ) ethyl – 4 –( trifluoromethoxy ) benzene – 1 – sulfonamide has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, N – 2 – Hydroxy – 2 – ( 1 – Methyl – 1 H – pyrrol – 2 – yl ) ethyl – 4 – ( trifluoromethoxy ) benzene – 1 – sulfonamide (CAS No. 1396798–46–1) is a promising compound with diverse therapeutic applications in medicinal chemistry. Its unique structural features, combined with its potent biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development in drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound holds significant promise for addressing unmet medical needs in various disease areas.